Cas no 1251694-33-3 (2-{[2-(4-chlorophenyl)-6-methylpyrimidin-4-yl]oxy}-N-(4-cyanophenyl)acetamide)

• Product Name: 2-{[2-(4-chlorophenyl)-6-methylpyrimidin-4-yl]oxy}-N-(4-cyanophenyl)acetamide
• CAS No: 1251694-33-3
• MF: C₂₀H₁₅ClN₄O₂
• MW: 378.81170296669
• CID: 5397488
• Update Time: 2025-08-05

2-{[2-(4-chlorophenyl)-6-methylpyrimidin-4-yl]oxy}-N-(4-cyanophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[2-(4-Chlorophenyl)-6-methyl-4-pyrimidinyl]oxy]-N-(4-cyanophenyl)acetamide
• 2-{[2-(4-chlorophenyl)-6-methylpyrimidin-4-yl]oxy}-N-(4-cyanophenyl)acetamide

• Inchi： 1S/C20H15ClN4O2/c1-13-10-19(25-20(23-13)15-4-6-16(21)7-5-15)27-12-18(26)24-17-8-2-14(11-22)3-9-17/h2-10H,12H2,1H3,(H,24,26)
• InChI Key： XBTWTVZSNUGQOY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C#N)C=C1)(=O)COC1C=C(C)N=C(C2=CC=C(Cl)C=C2)N=1

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 564.3±50.0 °C(Predicted)
• pka: 11.41±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{[2-(4-chlorophenyl)-6-methylpyrimidin-4-yl]oxy}-N-(4-cyanophenyl)acetamide

Compound CAS No. 1251694-33-3: 2-{[2-(4-chlorophenyl)-6-methylpyrimidin-4-yl]oxy}-N-(4-cyanophenyl)acetamide

The compound with CAS No. 1251694-33-3, named 2-{[2-(4-chlorophenyl)-6-methylpyrimidin-4-yl]oxy}-N-(4-cyanophenyl)acetamide, is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

Structural Analysis and Synthesis

The molecular structure of this compound is characterized by a pyrimidine ring system, which serves as a central scaffold. The pyrimidine ring is substituted at position 2 with a 4-chlorophenyl group and at position 6 with a methyl group. This substitution pattern enhances the stability and bioavailability of the molecule. The oxygen atom at position 4 of the pyrimidine ring forms an ether linkage with an acetamide group, which is further substituted at the nitrogen atom by a 4-cyanophenyl group. This substitution introduces additional electronic effects, potentially influencing the molecule's pharmacokinetic properties.

Recent studies have focused on optimizing the synthesis of this compound to improve yield and purity. Researchers have employed various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to streamline the production process. These advancements have significantly contributed to the feasibility of large-scale production for preclinical and clinical studies.

Biological Activity and Pharmacological Properties

Experimental data indicate that CAS No. 1251694-33-3 exhibits potent inhibitory activity against several key enzymes involved in inflammatory pathways. For instance, it has demonstrated remarkable efficacy in inhibiting cyclooxygenase (COX)-2, an enzyme associated with pain and inflammation. This activity suggests its potential as an anti-inflammatory agent with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Moreover, preclinical studies have highlighted its ability to modulate cellular signaling pathways, particularly those involving mitogen-activated protein kinases (MAPKs). This modulation could pave the way for its application in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Therapeutic Applications and Clinical Potential

The compound's therapeutic potential extends beyond inflammation. Preclinical trials have shown promise in its ability to inhibit tumor growth in various cancer models. Specifically, it has demonstrated synergistic effects when combined with conventional chemotherapeutic agents, enhancing their efficacy while reducing systemic toxicity.

In addition to its anti-inflammatory and anticancer properties, CAS No. 1251694-33-3 has shown potential in neuroprotective applications. Studies suggest that it may mitigate oxidative stress and neuronal damage, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease.

Safety Profile and Toxicological Evaluation

To ensure its suitability for clinical use, rigorous toxicological evaluations have been conducted. These studies have revealed that the compound exhibits low acute toxicity and minimal adverse effects at therapeutic doses. Long-term toxicity studies are currently underway to assess its safety profile over extended periods.

Future Directions and Research Opportunities

The ongoing research on CAS No. 1251694-33-3 is focused on elucidating its mechanism of action at the molecular level. Advanced techniques such as X-ray crystallography and molecular docking are being employed to understand how it interacts with target proteins. This knowledge will be instrumental in designing more potent analogs with improved pharmacokinetic properties.

Collaborative efforts between academic institutions and pharmaceutical companies are also exploring its potential for repurposing in other therapeutic areas. For example, its ability to modulate cellular energy metabolism is being investigated for its potential role in treating metabolic disorders such as diabetes.

In conclusion, CAS No. 1251694-33-3, or 2-{[2-(4-chlorophenyl)-6-methylpyrimidin-4-yl]oxy}-N-(4-cyanophenyl)acetamide, represents a promising candidate in the realm of drug development. Its versatile biological activities, coupled with favorable safety profiles, underscore its potential to address unmet medical needs across multiple therapeutic areas.